Cas no 1016684-67-5 ((3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine)

• Product Name: (3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine
• CAS No: 1016684-67-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD09803471
• CID: 4566888
• PubChem ID: 20119623
• Update Time: 2025-10-23

(3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• {3-[(oxolan-2-ylmethoxy)methyl]phenyl}methanamine
• (3-{[(oxolan-2-yl)methoxy]methyl}phenyl)methanamine
• (3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine

• MDL： MFCD09803471
• Inchi： 1S/C13H19NO2/c14-8-11-3-1-4-12(7-11)9-15-10-13-5-2-6-16-13/h1,3-4,7,13H,2,5-6,8-10,14H2
• InChI Key： JKFKOJLQIJOSHD-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=CC(COCC2CCCO2)=C1

Computed Properties

• Exact Mass: 221.141579g/mol
• Monoisotopic Mass: 221.141579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 221.29g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 44.5Ų

Additional information on (3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine

Compound CAS No. 1016684-67-5: (3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine

The compound with CAS number 1016684-67-5, known as (3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of aromatic amines, characterized by the presence of a benzene ring substituted with specific functional groups. The oxolan-2-yl group, also known as a tetrahydrofuran (THF) moiety, adds unique properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of methoxymethyl substituents in modulating the pharmacokinetic and pharmacodynamic profiles of aromatic amines. The phenyl ring in this compound serves as a versatile platform for further chemical modifications, enabling researchers to explore its applications in drug design and material science. The methanamine group, on the other hand, introduces amine functionality, which is crucial for hydrogen bonding and other intermolecular interactions.

One of the most promising areas of research involving this compound is its potential use in medicinal chemistry. The (3-{(oxolan-2-yl)methoxymethyl}phenyl) moiety has been shown to enhance the solubility and bioavailability of drugs, making it an attractive candidate for drug delivery systems. Additionally, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and coordination chemistry.

From a synthetic perspective, the preparation of (3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The use of environmentally friendly reagents and conditions has also been emphasized to align with green chemistry principles.

In terms of structural analysis, modern techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the spatial arrangement of atoms in this molecule. These studies have revealed that the oxolan-2-yl group adopts a specific conformation that minimizes steric hindrance, thereby enhancing the molecule's stability and reactivity.

The methoxy group attached to the benzene ring plays a critical role in determining the electronic properties of the compound. This substituent donates electron density through resonance effects, which can influence both the reactivity of the amine group and the overall aromaticity of the benzene ring. Such electronic effects are particularly important in applications where precise control over molecular interactions is required.

Looking ahead, ongoing research is focused on exploring the biological activity of (3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine. Preliminary assays have suggested that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. If these findings are validated in further studies, they could pave the way for its use as a lead compound in drug discovery programs targeting various diseases.

In conclusion, (3-{(oxolan-2-yl)methoxymethyl}phenyl)methanamine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and analytical techniques, positions it as an important molecule for future research and development efforts.